![molecular formula C7H4N2O2S B1365435 Thieno[2,3-b]pyrazine-6-carboxylic acid CAS No. 59944-79-5](/img/structure/B1365435.png)
Thieno[2,3-b]pyrazine-6-carboxylic acid
Overview
Description
Thieno[2,3-b]pyrazine-6-carboxylic acid is a chemical compound with the empirical formula C7H4N2O2S and a molecular weight of 180.18 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of Thieno[2,3-b]pyrazine-6-carboxylic acid can be represented by the SMILES stringOC(=O)c1cc2nccnc2s1 . This indicates that the molecule contains a carboxylic acid group attached to a thieno[2,3-b]pyrazine ring. Physical And Chemical Properties Analysis
Thieno[2,3-b]pyrazine-6-carboxylic acid is a solid substance . It has a molecular weight of 180.18 . The melting point is reported to be 220°C (dec.) .Scientific Research Applications
Electronics and Optoelectronics
In the realm of electronics , thieno[2,3-b]pyrazine derivatives are valued for their semiconducting properties. They are used in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) . The electron-rich nature of thieno[2,3-b]pyrazine makes it an excellent candidate for electron transport layers in these devices, contributing to their efficiency and stability.
Medicinal Chemistry
Thieno[2,3-b]pyrazine cores are found in various bioactive molecules with potential therapeutic applications. They have been explored for their antibacterial and antifungal properties . The compound’s ability to interact with biological targets makes it a valuable scaffold in drug design and discovery.
Materials Science
In materials science , thieno[2,3-b]pyrazine-6-carboxylic acid is utilized as a building block for low band gap conjugated polymers . These polymers have applications in flexible electronics and as active layers in OPVs due to their ability to absorb a broad spectrum of light and convert it into electricity.
Energy Storage
Thieno[2,3-b]pyrazine derivatives are being investigated for use in energy storage systems , particularly in lithium-ion batteries . Their electrochemical properties may contribute to the development of more efficient and durable battery materials.
Chemical Synthesis
This compound serves as a versatile intermediate in organic synthesis . It is particularly useful in the synthesis of complex heterocyclic structures that are prevalent in many natural products and pharmaceuticals . Its reactivity allows for various functionalizations, making it a valuable tool for chemists.
Safety and Hazards
properties
IUPAC Name |
thieno[2,3-b]pyrazine-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O2S/c10-7(11)5-3-4-6(12-5)9-2-1-8-4/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEHCDDSVVYRWJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=N1)C=C(S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30428177 |
Source
|
| Record name | thieno[2,3-b]pyrazine-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30428177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[2,3-b]pyrazine-6-carboxylic acid | |
CAS RN |
59944-79-5 |
Source
|
| Record name | thieno[2,3-b]pyrazine-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30428177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate](/img/structure/B1365356.png)
![Ethyl 6-chloropyrazolo[1,5-a]pyridine-3-carboxylate](/img/structure/B1365358.png)
